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Compound of Interest

Compound Name: Chromium hydroxide sulfate

Cat. No.: B077369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of chromium hydroxide
sulfate in wastewater treatment processes. The information is intended to guide researchers

and professionals in developing and implementing effective chromium removal strategies,

particularly for industrial effluents from tanning and electroplating facilities.

Introduction
Chromium is a significant environmental pollutant found in industrial wastewater, primarily from

leather tanning and metal finishing industries. It exists in two main oxidation states in aqueous

solutions: trivalent chromium (Cr(III)) and hexavalent chromium (Cr(VI)). While Cr(III) is an

essential nutrient in trace amounts, Cr(VI) is highly toxic, carcinogenic, and mobile in soil and

water.[1] Therefore, the removal of chromium, especially the reduction of Cr(VI) to the less toxic

Cr(III) and its subsequent precipitation, is a critical aspect of wastewater treatment. Chromium
hydroxide sulfate plays a central role in this process, either as a direct precipitant for Cr(III) or

as the end-product of Cr(VI) treatment.

The most common method for treating chromium-containing wastewater is chemical

precipitation.[2] For wastewater containing Cr(VI), a two-stage process is typically employed.

First, Cr(VI) is reduced to Cr(III) under acidic conditions using a reducing agent. Following

reduction, the pH is raised to induce the precipitation of Cr(III) as chromium hydroxide.[1][3] In

wastewaters that already contain Cr(III), direct precipitation by pH adjustment is sufficient.
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Mechanism of Chromium Removal
The fundamental principle behind chromium removal from wastewater using this technology is

the significant difference in the solubility of its hydroxide forms. Cr(VI) is soluble over a wide pH

range, whereas Cr(III) forms an insoluble precipitate, chromium (III) hydroxide (Cr(OH)₃), under

neutral to alkaline conditions.[1]

Treatment of Hexavalent Chromium (Cr(VI)) Wastewater
The treatment of Cr(VI)-containing wastewater involves two key steps:

Reduction: In the first stage, a reducing agent is added to the wastewater under acidic

conditions (typically pH 2-3) to convert Cr(VI) to Cr(III).[3][4] Commonly used reducing

agents include sodium metabisulfite (Na₂S₂O₅), sodium bisulfite (NaHSO₃), ferrous sulfate

(FeSO₄), and sulfur dioxide (SO₂).[1][3] The acidic environment is crucial for the rapid and

efficient reduction of Cr(VI).[5]

Precipitation: Once the reduction is complete, the pH of the wastewater is raised to a range

of 7.5 to 8.5.[6] This is achieved by adding an alkaline substance such as sodium hydroxide

(NaOH), calcium hydroxide (Ca(OH)₂), or magnesium oxide (MgO).[2][7] This pH adjustment

decreases the solubility of Cr(III), causing it to precipitate out of the solution as chromium

hydroxide (Cr(OH)₃).[8]

Treatment of Trivalent Chromium (Cr(III)) Wastewater
For wastewater that already contains chromium in its trivalent state, such as the effluent from

certain tanning processes, the treatment is more direct. The primary step is to adjust the pH of

the wastewater to the optimal range for Cr(OH)₃ precipitation (typically pH 7.5-8.5).[6][8] This is

achieved by the addition of alkaline agents, leading to the formation of chromium hydroxide

precipitate which can then be removed by sedimentation or filtration.

Data Presentation: Quantitative Analysis of
Chromium Removal
The efficiency of chromium removal is highly dependent on several factors, including pH, the

type and dosage of precipitating agents, and the initial chromium concentration. The following

tables summarize quantitative data from various studies on chromium removal.
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Table 1: Effect of pH on Trivalent Chromium (Cr(III)) Removal Efficiency Using Calcium

Hydroxide (Ca(OH)₂)*

pH Chromium Removal Efficiency (%)

5.9 95.26

10.3 99.97

*Data from a study with an initial chromium concentration of 5010 ± 6.6 mg/L.[9]

Table 2: Comparison of Precipitating Agents for Trivalent Chromium (Cr(III)) Removal*

Precipitating
Agent

Optimal pH Dosage
Removal
Efficiency (%)

Sludge Volume
(ml/L)

Sodium

Hydroxide

(NaOH)

7 100 mg/L 99.7 High (gelatinous)

Calcium

Hydroxide

(Ca(OH)₂) +

Sodium

Hydroxide

(NaOH)

7 100 mg/L 99.7 7

Magnesium

Oxide (MgO)
9.8 - 10.3 - 99.98

85 (per liter of

wastewater)

Ferric Chloride

(FeCl₃)
- 400 mg/L ~100

High

(voluminous)

*Data compiled from multiple sources.[4][10]

Table 3: Optimized Conditions for Hexavalent Chromium (Cr(VI)) Removal*
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Step Parameter Optimal Value

Reduction pH 2

Reducing Agent Sodium Metabisulfite

Dosage 80 mg/L

Contact Time 5 minutes

Precipitation pH 7

Precipitating Agent
Combination of NaOH and

Ca(OH)₂

Dosage 100 mg/L

*Data from a study investigating the removal of total chromium.[4][11]

Experimental Protocols
The following are detailed protocols for the treatment of chromium-containing wastewater.

Protocol 1: Treatment of Hexavalent Chromium (Cr(VI))
Wastewater
Objective: To reduce Cr(VI) to Cr(III) and precipitate it as chromium hydroxide.

Materials:

Wastewater containing hexavalent chromium

Sulfuric acid (H₂SO₄) for pH adjustment

Sodium metabisulfite (Na₂S₂O₅) solution (reducing agent)

Sodium hydroxide (NaOH) or Calcium hydroxide (Ca(OH)₂) solution (precipitating agent)

pH meter

ORP (Oxidation-Reduction Potential) meter
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Jar testing apparatus

Filtration system

Procedure:

Sample Collection and Characterization: Collect a representative sample of the wastewater.

Analyze the initial concentration of Cr(VI) and total chromium.

Reduction Stage: a. Transfer a known volume of wastewater into a beaker of the jar testing

apparatus. b. While stirring at a moderate speed (e.g., 100 rpm), slowly add sulfuric acid to

adjust the pH of the wastewater to 2.0-3.0.[3] c. Once the target pH is reached, add the

sodium metabisulfite solution. The dosage should be optimized based on the initial Cr(VI)

concentration (a typical starting point is 80 mg/L for moderate concentrations).[4] d. Monitor

the ORP of the solution. The reaction is considered complete when the ORP value stabilizes,

typically in the range of 200-300 mV.[3] This step usually takes around 5-15 minutes.[4]

Precipitation Stage: a. After the reduction is complete, slowly add the precipitating agent

(e.g., a combination of NaOH and Ca(OH)₂) while stirring. b. Continuously monitor the pH

and continue adding the precipitating agent until the pH reaches 7.0-8.5.[4][6] c. Reduce the

stirring speed to a slow mix (e.g., 20-30 rpm) for approximately 20-30 minutes to promote

flocculation.

Settling and Separation: a. Stop stirring and allow the precipitate to settle for at least 30-60

minutes. b. Separate the supernatant from the sludge by decantation or filtration.

Analysis: Analyze the treated supernatant for residual Cr(VI) and total chromium to

determine the removal efficiency.

Protocol 2: Treatment of Trivalent Chromium (Cr(III))
Wastewater
Objective: To precipitate Cr(III) as chromium hydroxide.

Materials:

Wastewater containing trivalent chromium
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Sodium hydroxide (NaOH), Calcium hydroxide (Ca(OH)₂), or Magnesium oxide (MgO)

solution (precipitating agent)

pH meter

Jar testing apparatus

Filtration system

Procedure:

Sample Collection and Characterization: Collect a representative sample of the wastewater

and determine the initial concentration of Cr(III).

Precipitation: a. Place a known volume of the wastewater in a beaker of the jar testing

apparatus. b. While stirring at a moderate speed, slowly add the chosen precipitating agent.

c. Monitor the pH of the solution and continue adding the precipitant until the pH reaches the

optimal range for the chosen agent (e.g., pH 7.5-8.5 for NaOH/Ca(OH)₂, pH 9.8-10.3 for

MgO).[6][10] d. Reduce the stirring speed for a period of slow mixing to encourage floc

formation.

Settling and Separation: a. Turn off the stirrer and allow the chromium hydroxide precipitate

to settle. b. Separate the clear supernatant from the sludge using filtration or decantation.

Analysis: Measure the concentration of Cr(III) in the treated supernatant to calculate the

removal efficiency.

Visualizations
The following diagrams illustrate the logical workflows for the treatment of chromium-containing

wastewater.
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Caption: Workflow for Hexavalent Chromium Wastewater Treatment.
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Caption: Workflow for Trivalent Chromium Wastewater Treatment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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